Cas no 1314709-43-7 (1-(4-Hydroxy-3,5-dimethylphenyl)cyclobutane-1-carboxylic acid)

• Product Name: 1-(4-Hydroxy-3,5-dimethylphenyl)cyclobutane-1-carboxylic acid
• CAS No: 1314709-43-7
• MF: C₁₃H₁₆O₃
• MW: 220.264344215393
• CID: 5776682
• PubChem ID: 129955650
• Update Time: 2025-10-28

1-(4-Hydroxy-3,5-dimethylphenyl)cyclobutane-1-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 1314709-43-7
• EN300-1840265
• 1-(4-hydroxy-3,5-dimethylphenyl)cyclobutane-1-carboxylic acid
• 1-(4-Hydroxy-3,5-dimethylphenyl)cyclobutane-1-carboxylic acid

• Inchi： 1S/C13H16O3/c1-8-6-10(7-9(2)11(8)14)13(12(15)16)4-3-5-13/h6-7,14H,3-5H2,1-2H3,(H,15,16)
• InChI Key： NEMIRTVZPWIWPY-UHFFFAOYSA-N
• SMILES： OC(C1(C2C=C(C)C(=C(C)C=2)O)CCC1)=O

Computed Properties

• Exact Mass: 220.109944368g/mol
• Monoisotopic Mass: 220.109944368g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 271
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 57.5Ų

Additional information on 1-(4-Hydroxy-3,5-dimethylphenyl)cyclobutane-1-carboxylic acid

Introduction to 1-(4-Hydroxy-3,5-dimethylphenyl)cyclobutane-1-carboxylic acid (CAS No. 1314709-43-7)

1-(4-Hydroxy-3,5-dimethylphenyl)cyclobutane-1-carboxylic acid, identified by its Chemical Abstracts Service (CAS) number 1314709-43-7, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and bioorganic synthesis. This compound belongs to a class of molecules characterized by a cyclobutane core fused with an aromatic ring system, which endows it with unique structural and functional properties. The presence of hydroxyl and methyl substituents on the aromatic ring further enhances its chemical reactivity and potential biological activity.

The structural motif of 1-(4-Hydroxy-3,5-dimethylphenyl)cyclobutane-1-carboxylic acid combines the rigidity of the cyclobutane ring with the electronic and steric influences of the dimethylphenyl group, making it a versatile scaffold for drug discovery. The hydroxyl group at the para position relative to the methyl groups introduces polarity and hydrogen bonding capabilities, which are critical for interactions with biological targets such as enzymes and receptors. This balance of structural features positions the compound as a promising candidate for further exploration in medicinal chemistry.

In recent years, there has been growing interest in cycloalkylated aromatic compounds due to their potential to modulate biological pathways in novel ways. The cyclobutane ring, in particular, has been shown to enhance metabolic stability and improve oral bioavailability, key factors in drug development. 1-(4-Hydroxy-3,5-dimethylphenyl)cyclobutane-1-carboxylic acid exemplifies this trend, as its framework allows for fine-tuning of physicochemical properties while maintaining structural integrity.

One of the most compelling aspects of this compound is its potential application in the design of enzyme inhibitors. The hydroxyl group can engage in hydrogen bonding with active sites, while the aromatic ring system can interact through π-stacking or hydrophobic effects. This dual interaction mechanism makes it an attractive scaffold for targeting enzymes involved in critical biological processes. For instance, studies have suggested that derivatives of this class may have utility in inhibiting kinases or other regulatory enzymes that play roles in cancer and inflammation.

Recent advancements in computational chemistry have enabled more efficient screening of such compounds for biological activity. Molecular modeling techniques can predict how 1-(4-Hydroxy-3,5-dimethylphenyl)cyclobutane-1-carboxylic acid might interact with specific targets, guiding synthetic modifications to optimize potency and selectivity. These computational approaches are particularly valuable when dealing with complex molecules like this one, where experimental screening alone would be time-consuming and resource-intensive.

The synthesis of 1-(4-Hydroxy-3,5-dimethylphenyl)cyclobutane-1-carboxylic acid presents its own set of challenges but also opportunities for innovation. Traditional methods often involve multi-step sequences that require careful optimization to achieve high yields and purity. However, recent developments in catalytic chemistry have introduced more streamlined routes that could make access to this compound more feasible for industrial applications. For example, transition metal-catalyzed reactions have been employed to construct the cyclobutane ring efficiently while introducing functional groups with minimal side products.

Another area of interest is the exploration of stereoisomers of this compound. The presence of chiral centers in the cyclobutane ring and aromatic system allows for the generation of enantiomerically pure forms, which can exhibit markedly different biological activities. This has implications not only for drug design but also for understanding enzyme stereoselectivity. By studying these isomers, researchers can gain deeper insights into how molecular shape and electronic distribution influence interactions with biological targets.

The pharmaceutical industry has long been keen on developing small molecule drugs that can modulate neurotransmitter systems. Given its structural features, 1-(4-Hydroxy-3,5-dimethylphenyl)cyclobutane-1-carboxylic acid may have potential applications in treating neurological disorders by interacting with receptors or enzymes involved in neural signaling. Preclinical studies have begun to explore these possibilities, with early results suggesting that certain derivatives could exhibit desirable pharmacological profiles.

Environmental considerations also play a role in the development and application of new chemical entities like this one. Efforts are underway to design synthetic routes that minimize waste and reduce environmental impact without compromising efficiency or yield. Green chemistry principles are being increasingly integrated into drug discovery programs, ensuring that compounds such as 1-(4-Hydroxy-3,5-dimethylphenyl)cyclobutane-1-carboxylic acid are developed sustainably.

In conclusion,1-(4-Hydroxy-3,5-dimethylphenyl)cyclobutane-1-carboxylic acid (CAS No. 1314709-43-7) represents a fascinating compound with significant potential in pharmaceutical research and development. Its unique structural features make it a valuable scaffold for designing biologically active molecules, while ongoing research continues to uncover new synthetic strategies and applications. As our understanding of molecular interactions deepens, this compound is likely to remain at the forefront of drug discovery efforts aimed at addressing unmet medical needs.